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Compound of Interest

Compound Name: Syringol Gentiobioside

Cat. No.: B13436358

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the physicochemical properties,
biological significance, and analytical methodologies related to Syringol Gentiobioside. The
information is compiled from publicly available scientific literature and databases, offering a
technical guide for professionals in research and development.

Introduction

Syringol Gentiobioside (2,6-Dimethoxyphenyl 6-O-3-D-glucopyranosyl-3-D-glucopyranoside)
is a phenolic glycoside that has garnered significant attention in the field of food and beverage
science, particularly in enology. It is recognized as a key chemical marker for "smoke taint" in
grapes and wine, a condition that imparts undesirable smoky, ashy, or medicinal aromas and
flavors to the final product.[1][2] This phenomenon occurs when vineyards are exposed to
smoke from wildfires or prescribed burns.[3] Volatile phenols present in the smoke, such as
syringol, are absorbed by the grapes and subsequently glycosylated by the plant's enzymes,
forming non-volatile glycosides like Syringol Gentiobioside.[4] While these glycosides are not
aromatic themselves, they can be hydrolyzed back to their volatile aglycones during
fermentation or even in the mouth, releasing the characteristic off-flavors.[1] Understanding the
properties and behavior of Syringol Gentiobioside is therefore crucial for the agricultural and
winemaking industries to mitigate the economic impact of smoke taint.

Physicochemical Properties
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While Syringol Gentiobioside is a commercially available standard for analytical purposes, a
complete set of experimentally determined physicochemical properties is not extensively
documented in the available literature. The following tables summarize the known computed
and experimental data for Syringol Gentiobioside and its aglycone, Syringol.

Syringol Gentiobioside

Property Value Source
Molecular Formula C20H30013 [5]
Molecular Weight 478.4 g/mol (Computed) [5]
(2R,3R,4S,5S,6R)-2-
[[(2R,3S,4S,5R,6S)-6-(2,6-
dimethoxyphenoxy)-3,4,5-
IUPAC Name trihydroxyoxan-2- [5]
ylImethoxy]-6-
(hydroxymethyl)oxane-3,4,5-
triol
CAS Number 1416253-72-9 [5]
XLogP3 -3.2 (Computed) [5]
Hydrogen Bond Donor Count 7 (Computed) [5]
Hydrogen Bond Acceptor
13 (Computed) [5]
Count
Appearance Solid (Assumed) -
] ] Data not available in searched
Melting Point ] -
literature
- ) Data not available in searched
Boiling Point ] -
literature
- Data not available in searched
Solubility -

literature

Syringol (Aglycone)
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Property Value Source
Molecular Formula CsH1003 [6]
Molecular Weight 154.16 g/mol [6]
Appearance Colorless solid [6]
Melting Point 50-57 °C [6]
Boiling Point 262 °C [6]
Solubility in water Slightly soluble [6]

Ethanol: ~25 mg/mLDMSO:
Solubility in organic solvents ~20 mg/mLDimethyl [7]

formamide: ~30 mg/mL

Solubility in aqueous buffer PBS (pH 7.2): ~3 mg/mL [7]

Biological Context and Signaling

The primary biological relevance of Syringol Gentiobioside is its role as a biomarker for
smoke exposure in grapevines.[1] The formation and subsequent breakdown of this compound
can be understood as a detoxification and release pathway.

Formation in Grapevines (Detoxification Pathway)

Volatile phenols, such as syringol, are produced during the combustion of lignin in wood.[6]
When grapevines are exposed to smoke, these airborne phenols are absorbed by the grape
berries. Inside the grape, plant enzymes, specifically UDP-glycosyltransferases (UGTSs),
catalyze the glycosylation of syringol. This process attaches a glucose molecule to the syringol,
which is then further glycosylated to form the gentiobioside. This conversion to a non-volatile
glycoside is considered a detoxification mechanism by the plant, as it sequesters the potentially
harmful volatile phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436358#physicochemical-properties-of-syringol-
gentiobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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